Cas no 138736-66-0 (2-fluoro-5-(isopropylthio)benzoic acid)

• Product Name: 2-fluoro-5-(isopropylthio)benzoic acid
• CAS No: 138736-66-0
• MF: C₁₀H₁₁FO₂S
• MW: 214.256545305252
• CID: 2129433
• PubChem ID: 15104106
• Update Time: 2025-04-21

2-fluoro-5-(isopropylthio)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-(isopropylthio)benzoic acid
• 2-fluoro-5-propan-2-ylsulfanylbenzoic acid
• DB-010045
• Benzoic acid, 2-fluoro-5-[(1-methylethyl)thio]-
• 2-Fluoro-5-[(1-methylethyl)thio]-benzoic acid
• 138736-66-0

• Inchi： 1S/C10H11FO2S/c1-6(2)14-7-3-4-9(11)8(5-7)10(12)13/h3-6H,1-2H3,(H,12,13)
• InChI Key： YJWGBVQDJUKTGF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C(=O)O)C=1)F)C(C)C

Computed Properties

• Exact Mass: 214.04637893Da
• Monoisotopic Mass: 214.04637893Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 62.6Ų